N-(3-chloro-4-methylphenyl)-2-(2-oxo-3-tosyl-2,3-dihydro-1H-imidazol-1-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide
• InChI: InChI=1S/C19H18ClN3O4S/c1-13-3-7-16(8-4-13)28(26,27)23-10-9-22(19(23)25)12-18(24)21-15-6-5-14(2)17(20)11-15/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key: RWRYBDYEJAWPCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CN(C2=O)CC(=O)NC3=CC(=C(C=C3)C)Cl
• Molecular Formula: C19H18ClN3O4S
• Molecular Weight: 419.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(2-oxo-3-tosyl-2,3-dihydro-1H-imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C19H18ClN3O4S and its molecular weight is 419.88. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methylphenyl)-2-(2-oxo-3-tosyl-2,3-dihydro-1H-imidazol-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methylphenyl)-2-(2-oxo-3-tosyl-2,3-dihydro-1H-imidazol-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imidazole Derivatives in Medicinal Chemistry

Imidazole derivatives have been studied extensively for their biological activities, including their roles as antifungal agents, antibacterial agents, and potential anticancer compounds. For instance, a series of 2-(substituteddithiocarbamoyl)-N-[4-((1H-imidazol-1-yl)methyl)phenyl]acetamide derivatives designed to combat drug-resistant fungal infections showed significant activity against Candida albicans and Candida krusei, indicating the potential of imidazole compounds in developing new antimicrobial therapies (Altındağ et al., 2017).

Chloroacetamide Herbicides and Metabolic Studies

Chloroacetamide herbicides, such as acetochlor and alachlor, have been subject to metabolic studies to understand their biotransformation in human and rat liver microsomes. These studies are crucial for assessing the environmental and health impacts of such chemicals. The metabolic pathways involve complex activations leading to potentially carcinogenic products, emphasizing the importance of safety evaluations in chemical applications (Coleman et al., 2000).

Synthesis and Biological Evaluation of Thiazole Derivatives

Thiazole derivatives, closely related to imidazole compounds, have been synthesized and evaluated for their anticancer activity. Such studies highlight the versatile applications of sulfur and nitrogen-containing heterocycles in drug discovery and development. The structure-activity relationships derived from these investigations provide valuable insights into designing more effective therapeutic agents (Evren et al., 2019).